Cas no 53916-55-5 (Benzenesulfonamide, 4-(dipropylamino)-3,5-dinitro-N-(phenylthio)-)

• Product Name: Benzenesulfonamide, 4-(dipropylamino)-3,5-dinitro-N-(phenylthio)-
• CAS No: 53916-55-5
• MF: C₁₈H₂₂N₄O₆S₂
• MW: 454.520481586456
• CID: 1588599
• Update Time: 2024-09-13

Benzenesulfonamide, 4-(dipropylamino)-3,5-dinitro-N-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(dipropylamino)-3,5-dinitro-N-(phenylthio)-

• Inchi： 1S/C18H22N4O6S2/c1-3-10-20(11-4-2)18-16(21(23)24)12-15(13-17(18)22(25)26)30(27,28)19-29-14-8-6-5-7-9-14/h5-9,12-13,19H,3-4,10-11H2,1-2H3
• InChI Key： GBXVBDGYVMNMSL-UHFFFAOYSA-N
• SMILES： C1(S(NSC2=CC=CC=C2)(=O)=O)=CC([N+]([O-])=O)=C(N(CCC)CCC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 454.09826

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 600.4±65.0 °C(Predicted)
• PSA: 135.69
• pka: 2.81±0.40(Predicted)